N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: 2-(6-oxo-4-phenylpyrimidin-1-yl)-N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C21H19N7O3/c29-19(14-26-15-23-17(13-21(26)31)16-5-2-1-3-6-16)22-10-12-28-20(30)8-7-18(25-28)27-11-4-9-24-27/h1-9,11,13,15H,10,12,14H2,(H,22,29)
• InChI Key: KNAQTLSKMBRRTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCCN3C(=O)C=CC(=N3)N4C=CC=N4
• Molecular Formula: C21H19N7O3
• Molecular Weight: 417.4 g/mol

Description

N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H19N7O3 and its molecular weight is 417.429. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Researchers have explored the synthesis of novel antipyrine derivatives, including compounds similar to N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide. These compounds have been evaluated for their antimicrobial activities against both Gram-positive and Gram-negative bacteria (Mohamed & El-Sayed, 2019).

Anti-Lung Cancer Activity

Certain derivatives of the compound have shown potential in anticancer applications. Specifically, some studies have reported compounds exhibiting anticancer activity at low concentrations against human cancer cell lines, including lung, breast, and CNS cancers (Hammam et al., 2005).

Enzymatic Activity Enhancement

Some derivatives of this compound have been found to enhance the reactivity of enzymes like cellobiase. This suggests potential applications in biotechnology and biochemistry (Abd & Awas, 2008).

Coordination Complexes and Antioxidant Activity

Research has also focused on synthesizing coordination complexes using derivatives of this compound. These complexes have been studied for their antioxidant activity, indicating potential applications in oxidative stress-related conditions (Chkirate et al., 2019).

Molecular Docking and In Vitro Screening

Molecular docking and in vitro screenings have been conducted on novel pyridine and fused pyridine derivatives of the compound. These studies aim to identify potential bindings to target proteins, further hinting at pharmaceutical applications (Flefel et al., 2018).